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Compound of Interest

Compound Name:
3-(3-Chloro-4-

fluorophenyl)propanal

Cat. No.: B7856471 Get Quote

Technical Guide: 3-(3-Chloro-4-
fluorophenyl)propanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthetic context of 3-(3-Chloro-4-fluorophenyl)propanal, a halogenated aromatic aldehyde

of interest in organic synthesis and medicinal chemistry. Due to the limited availability of public

data on this specific compound, this guide focuses on its fundamental physicochemical

characteristics and places it within the broader context of related chemical syntheses.

Core Compound Data
The essential chemical identifiers for 3-(3-Chloro-4-fluorophenyl)propanal are summarized

below. This information is critical for accurate substance identification, procurement, and

regulatory compliance.
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Parameter Value Reference

CAS Number 1057671-07-4 [1]

Molecular Formula C₉H₈ClFO [1]

Molecular Weight 186.61 g/mol [1]

Synthetic Considerations
While specific, detailed experimental protocols for the synthesis of 3-(3-Chloro-4-
fluorophenyl)propanal are not readily available in peer-reviewed literature, its structure

suggests a logical synthetic pathway originating from 3-chloro-4-fluorobenzaldehyde.

Aldehydes of this nature often serve as versatile intermediates in the construction of more

complex molecules.

A plausible, though not explicitly documented, synthetic route could involve a Wittig-type

reaction or a Heck coupling to introduce a two-carbon extension, followed by selective

reduction or hydrolysis to yield the propanal moiety. The diagram below illustrates a

generalized logical workflow for such a transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7856471#3-3-chloro-4-fluorophenyl-propanal-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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